Cas no 1202865-05-1 (1-(trifluoromethyl)cyclopentan-1-amine hydrochloride)

1-(trifluoromethyl)cyclopentan-1-amine hydrochloride structure
1202865-05-1 structure
Product Name:1-(trifluoromethyl)cyclopentan-1-amine hydrochloride
CAS No:1202865-05-1
MF:C6H11ClF3N
MW:189.606451272964
MDL:MFCD15143665
CID:1011138
PubChem ID:71310734
Update Time:2025-04-20

1-(trifluoromethyl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(trifluoromethyl)cyclopentanamine
    • 1-(trifluoromethyl)cyclopentan-1-amine,hydrochloride
    • 1-(Trifluoromethyl)cyclopentanamine hydrochloride
    • (±)-1-(TrifluoroMethyl)cyclopentanaMine hydrochloride
    • 1-(trifluoromethyl)cyclopentan-1-amine hydrochloride
    • EN300-1605312
    • CS-0052786
    • 1-(Trifluoromethyl)cyclopentanamine HCl
    • SCHEMBL20532234
    • (+/-)-1-(Trifluoromethyl)cyclopentanamine hydrochloride, >=96.0%
    • 1-(Trifluoromethyl)cyclopentan-1-amine--hydrogen chloride (1/1)
    • SY096998
    • 1-(Trifluoromethyl)cyclopentanaminehydrochloride
    • AKOS025291259
    • DTXSID90746309
    • 1-(Trifluoromethyl)cyclopentan-1-amine HCl
    • MFCD15143665
    • Z3244522093
    • 1202865-05-1
    • SB22840
    • F1913-8647
    • CFUZVKOHXYZANX-UHFFFAOYSA-N
    • DB-146837
    • AS-34840
    • 1-(trifluoromethyl)cyclopentan-1-amine;hydrochloride
    • ( inverted exclamation markA)-1-(Trifluoromethyl)cyclopentanamine hydrochloride
    • (+/-)-1-(Trifluoromethyl)cyclopentanamine hydrochloride
    • MDL: MFCD15143665
    • Inchi: 1S/C6H10F3N.ClH/c7-6(8,9)5(10)3-1-2-4-5;/h1-4,10H2;1H
    • InChI Key: CFUZVKOHXYZANX-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1(CCCC1)N)(F)F

Computed Properties

  • Exact Mass: 189.0532115g/mol
  • Monoisotopic Mass: 189.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(trifluoromethyl)cyclopentan-1-amine hydrochloride Security Information

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